molecular formula C10H10BrF3 B8308619 Benzene, 1-bromo-3-(4,4,4-trifluorobutyl)-

Benzene, 1-bromo-3-(4,4,4-trifluorobutyl)-

Cat. No.: B8308619
M. Wt: 267.08 g/mol
InChI Key: QPHYYCBLAGWBRJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Benzene, 1-bromo-3-(4,4,4-trifluorobutyl)- is a useful research compound. Its molecular formula is C10H10BrF3 and its molecular weight is 267.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality Benzene, 1-bromo-3-(4,4,4-trifluorobutyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Benzene, 1-bromo-3-(4,4,4-trifluorobutyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H10BrF3

Molecular Weight

267.08 g/mol

IUPAC Name

1-bromo-3-(4,4,4-trifluorobutyl)benzene

InChI

InChI=1S/C10H10BrF3/c11-9-5-1-3-8(7-9)4-2-6-10(12,13)14/h1,3,5,7H,2,4,6H2

InChI Key

QPHYYCBLAGWBRJ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC(=C1)Br)CCCC(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 1-(3-bromo-phenyl)-4,4,4-trifluoro-butan-1-one (3.1 g, 11 mmol) and diglyme was treated with hydrazine mono hydrate (5.5 g, 110.3 mmol), and stirred at 100° C. for 2 hours then treated with powder KOH (3.1 g, 55.1 mmol). The stirring continued at 150° C. for 6 hours. The mixture was cooled to room temperature, poured into a mixture of ice/water and extracted with ethyl ether. The extracts were combined, dried over MgSO4 and concentrated in vacuo. The crude product was purified on silica gel (ISCO) using hexanes as the eluting solvent to give 1-Bromo-3-(4,4,4-trifluoro-butyl)-benzene as a colorless oil (2.4 g, 88% yield). m/e (M)+ 266; 1H NMR (400 MHZ, DMSO-d6) δ ppm, 1.7-1.8 (m, 2 H), 2.1-2.2 (m, 2 H), 2.6 (t, J=7.6 Hz, 2 H), 7.2-7.25 (m, 2 H), 7.3-7.35 (m, 1 H), 7.4 (s, 1 H)
Quantity
3.1 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step One
Quantity
5.5 g
Type
reactant
Reaction Step Two
Name
Quantity
3.1 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four

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